Cas no 111185-99-0 (8-ethoxy-4-hydroxyquinoline-3-carboxylic acid)
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxylic acid, 8-ethoxy-1,4-dihydro-4-oxo-
- OTAVA-BB BB7018670064
- 8-ETHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-3-CARBOXYLIC ACID
- 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid
- ALBB-032640
- CHEMBL216246
- F0911-3828
- AKOS002356637
- Oprea1_571150
- STL331354
- 303121-05-3
- EN300-18618115
- 111185-99-0
- Z2417560532
- AB00682554-01
- MFCD02217349
- 8-ethoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- LS-12177
- SR-01000388591-1
- Oprea1_091724
- SR-01000388591
- SCHEMBL2971885
- MFCD05228464
- 8-ethoxy-4-oxo-1H-quinoline-3-carboxylic Acid
- 8-ETHOXY-4-HYDROXY-QUINOLINE-3-CARBOXYLIC ACID
- AKOS000540282
- Cambridge id 6153223
- CS-0318163
-
- Inchi: 1S/C12H11NO4/c1-2-17-9-5-3-4-7-10(9)13-6-8(11(7)14)12(15)16/h3-6H,2H2,1H3,(H,13,14)(H,15,16)
- InChI Key: QCWQXUIPKUUXKJ-UHFFFAOYSA-N
- SMILES: O(CC)C1=CC=CC2C(C(C(=O)O)=CNC=21)=O
Computed Properties
- Exact Mass: 233.06883
- Monoisotopic Mass: 233.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 79.65
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18618115-0.05g |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
111185-99-0 | 95% | 0.05g |
$61.0 | 2023-09-18 | |
| Enamine | EN300-18618115-0.1g |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
111185-99-0 | 95% | 0.1g |
$89.0 | 2023-09-18 | |
| Enamine | EN300-18618115-0.25g |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
111185-99-0 | 95% | 0.25g |
$128.0 | 2023-09-18 | |
| Enamine | EN300-18618115-0.5g |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
111185-99-0 | 95% | 0.5g |
$241.0 | 2023-09-18 | |
| Enamine | EN300-18618115-1.0g |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
111185-99-0 | 95% | 1.0g |
$342.0 | 2023-07-07 | |
| Enamine | EN300-18618115-2.5g |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
111185-99-0 | 95% | 2.5g |
$669.0 | 2023-09-18 | |
| Enamine | EN300-18618115-5.0g |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
111185-99-0 | 95% | 5.0g |
$991.0 | 2023-07-07 | |
| Enamine | EN300-18618115-10.0g |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
111185-99-0 | 95% | 10.0g |
$1471.0 | 2023-07-07 | |
| Enamine | EN300-18618115-1g |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
111185-99-0 | 95% | 1g |
$342.0 | 2023-09-18 | |
| Enamine | EN300-18618115-5g |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
111185-99-0 | 95% | 5g |
$991.0 | 2023-09-18 |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid
Recent Advances in the Study of 8-Ethoxy-4-hydroxyquinoline-3-carboxylic acid (CAS: 111185-99-0)
The compound 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid (CAS: 111185-99-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quinoline derivative is known for its versatile pharmacological properties, including antimicrobial, anti-inflammatory, and potential anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential in drug development and biomedical research.
One of the key areas of investigation has been the antimicrobial properties of 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves the inhibition of bacterial DNA gyrase, a critical enzyme for DNA replication. This finding opens new avenues for the development of novel antibiotics targeting resistant bacterial infections.
In addition to its antimicrobial effects, recent research has explored the anti-inflammatory potential of 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid. A study published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The researchers attributed this effect to the modulation of the NF-κB signaling pathway, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.
Another promising area of research involves the anticancer properties of 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid. A 2023 study in the European Journal of Medicinal Chemistry reported that the compound exhibits selective cytotoxicity against several cancer cell lines, including breast and lung cancer cells. The study identified the induction of apoptosis and cell cycle arrest at the G2/M phase as key mechanisms underlying its anticancer activity. These findings highlight the compound's potential as a scaffold for designing new chemotherapeutic agents.
Recent advancements in synthetic chemistry have also contributed to the growing interest in 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid. A 2024 paper in Organic Letters described an improved synthetic route for the compound, achieving higher yields and purity compared to traditional methods. This development is crucial for scaling up production and facilitating further pharmacological studies. The optimized synthesis involves a multi-step process starting from commercially available quinoline precursors, with key steps including ethoxylation and carboxylation.
Despite these promising findings, challenges remain in the clinical translation of 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include structural modifications to enhance its pharmacokinetic properties and the exploration of combination therapies to maximize its therapeutic efficacy.
In conclusion, 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid (CAS: 111185-99-0) represents a promising candidate for drug development across multiple therapeutic areas. Its diverse pharmacological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable compound for further investigation. Continued research efforts will be essential to unlock its full potential and translate these findings into clinically relevant applications.
111185-99-0 (8-ethoxy-4-hydroxyquinoline-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)